![molecular formula C27H29NO6S B303654 Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303654.png)
Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
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Overview
Description
Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is also known as EMD 57033, and it belongs to the class of quinolinedicarboxylates.
Mechanism of Action
The mechanism of action of Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, studies have suggested that the compound may exert its therapeutic effects by inhibiting specific enzymes and pathways. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. Additionally, the compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects
Studies have shown that this compound can have various biochemical and physiological effects. For example, the compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. Additionally, the compound has been shown to reduce the production of pro-inflammatory cytokines, which can lead to a reduction in inflammation. Furthermore, the compound has been shown to inhibit the activity of topoisomerase II, which can lead to a disruption in DNA replication and transcription.
Advantages and Limitations for Lab Experiments
The advantages of using Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments include its potential therapeutic applications and its ability to inhibit specific enzymes and pathways. However, the limitations of using the compound in lab experiments include the need for specific reagents and conditions for synthesis and the limited understanding of its mechanism of action.
Future Directions
There are several possible future directions for research on Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. These include further studies on its anti-cancer, anti-inflammatory, and anti-viral properties. Additionally, future research could focus on identifying the specific enzymes and pathways that the compound inhibits and determining its mechanism of action. Furthermore, future research could investigate the potential of the compound as a therapeutic agent in various diseases and conditions.
Synthesis Methods
The synthesis of Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves a multi-step process that requires specific reagents and conditions. The first step involves the condensation of 2-acetylthiophene with aniline in the presence of acetic acid to form 2-(4-methoxyphenyl)-5-methyl-7-thienyl-1,3-dioxo-2,3,4,5-tetrahydro-1H-quinoline-4-carboxylic acid. The second step involves the esterification of the carboxylic acid group with diethyl oxalate in the presence of a catalyst such as triethylamine to form this compound.
Scientific Research Applications
Diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has shown potential therapeutic applications in scientific research. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In one study, the compound was found to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, the compound was found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been studied for its potential anti-viral properties against the human immunodeficiency virus (HIV).
properties
Molecular Formula |
C27H29NO6S |
---|---|
Molecular Weight |
495.6 g/mol |
IUPAC Name |
diethyl 7-(4-methoxyphenyl)-2-methyl-5-oxo-4-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C27H29NO6S/c1-5-33-26(30)21-15(3)28-19-14-18(16-9-11-17(32-4)12-10-16)22(27(31)34-6-2)25(29)23(19)24(21)20-8-7-13-35-20/h7-13,18,22,24,28H,5-6,14H2,1-4H3 |
InChI Key |
XBFHVGPRJZRMJG-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CS3)C4=CC=C(C=C4)OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CS3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
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